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Compound of Interest

Compound Name: Tris(4-fluorophenyl)phosphine

Cat. No.: B091858 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of Tris(4-fluorophenyl)phosphine, a common reagent in organic synthesis.

Adherence to these procedures is critical to mitigate risks and ensure compliance with

regulatory standards.

Key Safety and Hazard Information
Tris(4-fluorophenyl)phosphine is classified as a hazardous substance. It is known to cause

skin and serious eye irritation, and may also lead to respiratory irritation[1][2][3][4][5].

Therefore, stringent safety measures are required during its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b091858?utm_src=pdf-interest
https://www.benchchem.com/product/b091858?utm_src=pdf-body
https://www.benchchem.com/product/b091858?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC306340050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/395099
https://www.lookchem.com/msds/1247/18437-78-0_Phosphine,tris(4-fluorophenyl)-.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6286703.htm
https://pubchem.ncbi.nlm.nih.gov/compound/140387
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

CAS Number 18437-78-0[1][2]

Molecular Formula C₁₈H₁₂F₃P[5]

Molecular Weight 316.26 g/mol [2]

Appearance Solid[1]

Melting Point 79-83 °C[2][3]

Incompatibilities Strong oxidizing agents[1][6]

Hazardous Decomposition

Carbon monoxide (CO), Carbon dioxide (CO₂),

Oxides of phosphorus, Phosphorus trihydride

(phosphine), Gaseous hydrogen fluoride (HF)[1]

[6]

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[2][4][5][6]

Signal Word Warning[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The recommended method for the disposal of Tris(4-fluorophenyl)phosphine is through an

approved hazardous waste disposal facility. Direct treatment or neutralization in a standard

laboratory setting is not advised without specific, validated protocols, which are not readily

available. The following steps detail the procedure for preparing the chemical for disposal.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Ventilation: Always handle Tris(4-fluorophenyl)phosphine in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure[1][7].

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN166 (EU) or NIOSH (US) standards[3][7].
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Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear protective

clothing to prevent skin contact. Contaminated clothing should be removed and washed

before reuse[1][7].

Respiratory Protection: If dust formation is likely, use a NIOSH-approved N95 dust mask or a

full-face respirator[2][7].

2. Waste Collection and Segregation:

Carefully sweep up the solid Tris(4-fluorophenyl)phosphine, avoiding the generation of

dust[1][8].

Place the material into a suitable, clearly labeled, and sealable container for disposal.

Ensure the container is compatible with the chemical.

Do not mix Tris(4-fluorophenyl)phosphine waste with other incompatible waste streams,

particularly strong oxidizing agents[1][6].

3. Labeling and Storage:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Tris(4-fluorophenyl)phosphine".

Store the sealed container in a designated, well-ventilated, and secure hazardous waste

storage area away from heat and sources of ignition[1][3]. The storage area should be

locked up[1][7].

4. Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for Tris(4-
fluorophenyl)phosphine.

Disposal should be in accordance with all local, regional, and national regulations[1][8]. Do

not empty into drains or release into the environment[1][3][8]. The preferred disposal method
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is often a chemical incinerator equipped with an afterburner and scrubber[3].

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Tris(4-fluorophenyl)phosphine.
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Disposal workflow for Tris(4-fluorophenyl)phosphine.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Tris(4-fluorophenyl)phosphine, thereby protecting themselves, their colleagues,

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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